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Compound of Interest

Compound Name: Contezolid phosphoramidic acid

Cat. No.: B12419876

Contezolid Acefosamil Formulation
Troubleshooting Center

Welcome to the technical support center for Contezolid acefosamil formulation. This resource is
designed for researchers, scientists, and drug development professionals to provide guidance
on troubleshooting common issues encountered during experimental work with Contezolid
acefosamil.

Frequently Asked Questions (FAQs)

Q1: What is Contezolid acefosamil and what are its key properties?

Al: Contezolid acefosamil (CZA) is a novel O-acyl phosphoramidate prodrug of the
oxazolidinone antibiotic, Contezolid (CZD).[1][2] It was developed to overcome the poor
agueous solubility of CZD, allowing for both intravenous (IV) and oral administration.[1][2][3]
CZA itself does not possess antibacterial activity but is rapidly converted to the active drug,
CZD, in the body.[4]

Key Properties of Contezolid acefosamil:
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Property Value Reference

O-acyl phosphoramidate

Chemical Class prodrug of an oxazolidinone [1]
antibiotic
Aqueous Solubility >200 mg/mL [1]

i ) Rapidly metabolized to
In Vivo Conversion _ [4]
Contezolid (CZD)

MRX-1352 (intermediate),
Primary Metabolites Contezolid (active), MRX-1320  [4]
(degradation product of CZD)

Stable in aqueous solutions at
Stability pH 4.0-7.4. Rapidly [1]
deacetylated at pH = 8.

Q2: What is the expected degradation pathway of Contezolid acefosamil in a formulation?

A2: The degradation of Contezolid acefosamil is pH-dependent. The primary degradation
pathway involves two main steps:

o Deacetylation: At a pH greater than or equal to 8, CZA is rapidly deacetylated to form an
intermediate, MRX-1352.[1]

e Dephosphorylation: The phosphoramidic diacid intermediate (formed from MRX-1352) is
unstable under neutral and acidic conditions (pH < 8) and degrades to the active drug,
Contezolid (CzZD).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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formulation-impurities]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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